Cas no 296-35-5 (Hexacyclen)

• Product Name: Hexacyclen
• CAS No: 296-35-5
• MF: C₁₂H₃₀N₆
• MW: 258.406801700592
• MDL: MFCD00042750
• CID: 267355
• PubChem ID: 57651354
• Update Time: 2025-07-09

Hexacyclen Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16-Hexaazacyclooctadecane
• 1,4,7,10,13,16-hexazacyclooctadecane
• Hexacyclen
• hexaaza-18-crown-6
• IPS109
• 1,4,7,10,13,16-hexaaza-cyclooctadecane
• AMOT0368
• RVJABZUDCPZPPM-UHFFFAOYSA-N
• Hexacyclen, >=97.0% (NT)
• AM85706
• AB0138055
• A819982
• HY-W034566
• 1, 4, 7, 10, 13, 16-hexazacyclooctadecane
• SCHEMBL576335
• NS00028738
• FT-0655479
• AS-63193
• DTXSID70183778
• D91002
• AKOS015854527
• 296-35-5
• BCP33509
• J-017584
• H1070
• CS-0085846
• EINECS 206-042-8
• DTXCID10106269
• Hexaaza-18-crown-6; 1,4,7,10,13,16-Hexaazacyclooctadecane;

• MDL： MFCD00042750
• Inchi： 1S/C12H30N6/c1-2-14-5-6-16-9-10-18-12-11-17-8-7-15-4-3-13-1/h13-18H,1-12H2
• InChI Key： RVJABZUDCPZPPM-UHFFFAOYSA-N
• SMILES： N1CCNCCNCCNCCNCCNCC1

Computed Properties

• Exact Mass: 258.25300
• Monoisotopic Mass: 258.253195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.2
• Topological Polar Surface Area: 72.2

Experimental Properties

• Color/Form: Not available
• Density: 0.874±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147-152 °C
• Boiling Point: 449.8 °C at 760 mmHg
• Flash Point: 243.9 °C
• Refractive Index: 1.424
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 72.18000
• LogP: -0.48960
• Solubility: Not available

Hexacyclen Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds